Cas no 58777-65-4 (4-BROMO-2-THIOPHENECARBONYL CHLORIDE)

• Product Name: 4-BROMO-2-THIOPHENECARBONYL CHLORIDE
• CAS No: 58777-65-4
• MF: C₅H₂BrClOS
• MW: 225.490778446198
• MDL: MFCD04115391
• CID: 841417
• PubChem ID: 2795483
• Update Time: 2025-07-02

4-BROMO-2-THIOPHENECARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-THIOPHENECARBONYL CHLORIDE
• 3-Bromo-5-thiophencarbonyl chloride
• 4-bromothiophene-2-carbonyl chloride
• 4-bromo-thiophene-2-carbonyl chloride
• 4-Bromothiophene-2-carboxylic acid chloride
• 58777-65-4
• GEO-03868
• J-514694
• SCHEMBL1032788
• 2-Thiophenecarbonyl chloride, 4-bromo-
• G69644
• LS-03688
• 4-bromothiophene-2-carbonylchloride
• DTXSID00383704
• ZFFUAQAMUIHRON-UHFFFAOYSA-N
• AKOS005173287
• ALBB-011326
• 4-bromo-2-thiophenecarbonyl chloride, AldrichCPR
• MFCD04115391

• MDL： MFCD04115391
• Inchi： 1S/C5H2BrClOS/c6-3-1-4(5(7)8)9-2-3/h1-2H
• InChI Key： ZFFUAQAMUIHRON-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C(=O)Cl)=C1

Computed Properties

• Exact Mass: 223.87000
• Monoisotopic Mass: 223.86983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 2.88960

4-BROMO-2-THIOPHENECARBONYL CHLORIDE Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R34
• Safety Term：S26;S36/37/39;S45

Additional information on 4-BROMO-2-THIOPHENECARBONYL CHLORIDE

Comprehensive Guide to 4-Bromo-2-thiophenecarbonyl Chloride (CAS No. 58777-65-4): Properties, Applications, and Industry Insights

4-Bromo-2-thiophenecarbonyl chloride (CAS No. 58777-65-4) is a highly versatile organosulfur compound widely utilized in pharmaceutical synthesis, agrochemical development, and advanced material science. This thiophene derivative has gained significant attention due to its unique molecular structure, featuring both a reactive carbonyl chloride group and a bromo substituent at the 4-position of the thiophene ring. These functional groups make it an invaluable building block for complex organic transformations.

In recent years, the demand for heterocyclic compounds like 4-bromo-2-thiophenecarbonyl chloride has surged, particularly in the development of small molecule drugs and organic electronic materials. Researchers frequently search for "thiophene-based intermediates" or "brominated thiophene derivatives" when exploring novel synthetic pathways. The compound's CAS 58777-65-4 serves as a critical identifier in chemical databases, often associated with queries about "thiophene carbonyl chloride applications" or "bromothiophene synthesis methods."

The physicochemical properties of 4-bromo-2-thiophenecarbonyl chloride contribute to its widespread utility. With a molecular weight of 225.48 g/mol, this yellow to amber liquid (at room temperature) exhibits excellent solubility in common organic solvents such as dichloromethane, THF, and acetonitrile. Its reactivity profile makes it particularly valuable for amide bond formation, esterification reactions, and cross-coupling reactions – topics frequently searched by synthetic chemists optimizing reaction conditions.

Current industry trends highlight the importance of 4-bromo-2-thiophenecarbonyl chloride in developing photovoltaic materials and organic semiconductors. The thiophene moiety contributes to electron delocalization, while the bromo substituent enables further functionalization through metal-catalyzed couplings. These characteristics align with growing interest in "organic electronics intermediates" and "conjugated molecule synthesis" – hot topics in materials science research.

From a synthetic perspective, 58777-65-4 serves as a precursor for numerous biologically active compounds. The pharmaceutical industry particularly values its role in creating thiophene-containing drug candidates, with researchers often investigating "thiophene carbonyl chloride reaction mechanisms" or "bromothiophene derivative biological activity." Recent publications demonstrate its application in developing kinase inhibitors and antimicrobial agents, addressing the global need for novel therapeutic approaches.

Quality control of 4-bromo-2-thiophenecarbonyl chloride typically involves analytical techniques like HPLC purity analysis, GC-MS characterization, and 1H/13C NMR verification – methodologies frequently searched by quality assurance professionals. The compound's stability under inert atmospheres and sensitivity to moisture are critical considerations for storage and handling, generating queries about "thiophene derivative storage conditions" in technical forums.

Environmental and regulatory aspects of brominated thiophene compounds remain an active discussion point. While CAS 58777-65-4 finds legitimate applications across industries, proper waste disposal methods and green chemistry alternatives represent trending topics in sustainable chemical research. This aligns with increasing searches for "eco-friendly heterocycle synthesis" and "green pharmaceutical intermediates."

The global market for 4-bromo-2-thiophenecarbonyl chloride continues to expand, driven by demand from contract research organizations and specialty chemical manufacturers. Supply chain professionals often inquire about "bromothiophene derivative suppliers" and "custom synthesis of thiophene compounds," reflecting the compound's commercial importance. Recent patents highlight novel applications in OLED materials and organic photodetectors, further stimulating market interest.

For researchers working with 58777-65-4, understanding its spectral characteristics is crucial. The compound displays distinctive IR absorption bands at 1740-1720 cm^-1 (C=O stretch) and 750-700 cm^-1 (C-Br stretch), while its 1H NMR spectrum typically shows aromatic protons between 7.5-8.0 ppm. These analytical signatures generate technical queries about "thiophene carbonyl chloride spectral data" in spectroscopy communities.

Future research directions for 4-bromo-2-thiophenecarbonyl chloride may explore its potential in catalytic asymmetric synthesis and bioconjugation chemistry. The compound's versatility positions it as a key player in emerging fields like proteolysis targeting chimeras (PROTACs) and click chemistry applications – cutting-edge areas generating substantial scientific interest and frequent literature searches.